
4,5-Dichloro-1-methylimidazole CAS number and
molecular weight.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,5-Dichloro-1-methylimidazole

Cat. No.: B072708 Get Quote

In-Depth Technical Guide to 4,5-Dichloro-1-
methylimidazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-Dichloro-1-methylimidazole,

a halogenated heterocyclic compound of interest in various chemical and pharmaceutical

research areas. This document details its fundamental properties, synthesis, and potential

applications, with a focus on providing practical information for laboratory and development

settings.

Core Properties
CAS Number: 1192-53-6[1]

Molecular Weight: 150.99 g/mol [1]

4,5-Dichloro-1-methylimidazole is a substituted imidazole, a class of compounds known for

their diverse biological activities and applications as versatile intermediates in organic

synthesis.[2] The presence of two chlorine atoms on the imidazole ring significantly influences

its chemical reactivity and potential biological interactions.
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A summary of the key quantitative data for 4,5-Dichloro-1-methylimidazole is presented

below. This information is crucial for its identification, purification, and use in experimental

setups.

Property Value Source

CAS Number 1192-53-6 [1]

Molecular Formula C4H4Cl2N2 [1]

Molecular Weight 150.99 g/mol [1]

Melting Point 53-55 °C

Solubility Soluble in water

Appearance Solid

Note: Spectroscopic data such as NMR, FT-IR, and Mass Spectrometry for 4,5-Dichloro-1-
methylimidazole are not readily available in the public domain. The data for the related

compound 4,5-dichloroimidazole is available and may offer some comparative insights.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4,5-Dichloro-1-
methylimidazole is not widely published, a general approach can be inferred from the

synthesis of related imidazole compounds. The synthesis would likely involve the methylation

of 4,5-dichloroimidazole.

General Synthetic Approach:

The synthesis of N-alkylated imidazoles, such as 1-methylimidazole, can be achieved through

the acid-catalyzed methylation of the parent imidazole with methanol or via the Radziszewski

reaction.[2] Another common laboratory-scale method involves the deprotonation of the

imidazole with a base to form a sodium salt, followed by methylation.[2]
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Start with 4,5-dichloroimidazole

Deprotonation with a suitable base (e.g., NaH) in an aprotic solvent (e.g., THF)

Formation of the sodium salt of 4,5-dichloroimidazole

Addition of a methylating agent (e.g., methyl iodide or dimethyl sulfate)

Formation of 4,5-Dichloro-1-methylimidazole

Aqueous workup to remove salts

Purification by recrystallization or chromatography

Isolated 4,5-Dichloro-1-methylimidazole

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 4,5-Dichloro-1-methylimidazole.
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Imidazole derivatives are of significant interest in medicinal chemistry due to their wide range of

biological activities, including antimicrobial and anticancer properties. While specific biological

activities and signaling pathway interactions for 4,5-Dichloro-1-methylimidazole are not

extensively documented, its structural similarity to other biologically active imidazoles suggests

potential for further investigation.

Substituted imidazoles are known to interact with various biological targets. For instance, some

imidazole compounds can form complexes with heme-containing enzymes like cytochrome

P450, leading to the inhibition of mixed-function oxidase activity.

Potential Areas of Investigation:

Given the known activities of related compounds, 4,5-Dichloro-1-methylimidazole could be a

candidate for screening in various biochemical assays. A logical workflow for such an

investigation is outlined below.
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4,5-Dichloro-1-methylimidazole

High-Throughput Screening in Biochemical Assays (e.g., enzyme inhibition, receptor binding)

Identification of 'Hit' Activity

Dose-Response Studies to Determine Potency (IC50/EC50)

Mechanism of Action Studies

Lead Optimization (Structure-Activity Relationship Studies)

Preclinical Development
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Caption: Workflow for investigating the biological activity of 4,5-Dichloro-1-methylimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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